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Compound of Interest

Compound Name: GS-493

Cat. No.: B15545206

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the reconstitution and storage of GS-493, a cell-active and
bioavailable SHP2 inhibitor.

Frequently Asked Questions (FAQS)
Q1: What is GS-493?

Al: GS-493 is a selective protein tyrosine phosphatase SHP2 (PTPN11) inhibitor. It is a cell-
active and bioavailable compound that has been shown to retard cancer cell mobility and
invasiveness, as well as prevent tumor growth in xenograft mouse models.[1]

Q2: What is the recommended solvent for reconstituting GS-4937?

A2: GS-493 should be reconstituted in Dimethyl Sulfoxide (DMSO).[1][2]
Q3: What is the solubility of GS-493 in the recommended solvent?

A3: The solubility of GS-493 in DMSO is 1 mg/mL.[1][2]

Q4: How should I store the solid (unreconstituted) GS-493?

A4: The solid compound should be stored protected from light at a temperature between +2°C
and +8°C.[1][2] It is important not to freeze the solid compound.[1][2]
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Q5: How should | store GS-493 after reconstitution?

A5: After reconstitution in DMSQO, it is recommended to aliquot the solution and freeze it at
-20°C.[1][2]

Q6: How long are the reconstituted stock solutions of GS-493 stable?

A6: Stock solutions of GS-493 are stable for up to 3 months when stored at -20°C.[1][2]
Troubleshooting Guide

Issue: | am having trouble dissolving GS-493 in DMSO.

o Possible Cause: The concentration you are trying to achieve is higher than the
recommended solubility.

« Solution: Do not exceed a concentration of 1 mg/mL. If you need a higher concentration for
your experiment, please be aware that it may not fully dissolve. You can try gentle warming
or vortexing to aid dissolution, but do not overheat the solution.

Issue: My reconstituted GS-493 solution appears cloudy or has precipitated after storage.
o Possible Cause 1: The solution was not stored properly at -20°C.

e Solution 1: Ensure your freezer is maintaining a consistent temperature of -20°C. Avoid
repeated freeze-thaw cycles, as this can affect the stability of the compound.

o Possible Cause 2: The stock solution has been stored for longer than the recommended 3
months.

e Solution 2: It is recommended to use a fresh stock solution if the storage period has
exceeded 3 months.

Quantitative Data Summary
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Parameter Value Citations
Reconstitution Solvent Dimethyl Sulfoxide (DMSO) [11.[2]
Solubility 1 mg/mL in DMSO [1],[2]
) +2°C to +8°C, Protect from
Storage (Solid) ] [11.[2]
light
Storage (Reconstituted) -20°C [11.[2]
Stock Solution Stability Up to 3 months at -20°C [1].[2]

Experimental Protocols

Protocol for Reconstitution and Aliquoting of GS-493
o Preparation: Before opening, bring the vial of solid GS-493 to room temperature.

e Solvent Addition: Add the required volume of DMSO to the vial to achieve a final
concentration of 1 mg/mL. For example, to a vial containing 1 mg of GS-493, add 1 mL of
DMSO.

o Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

 Aliquoting: Dispense the reconstituted solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This will help to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -20°C.

Visualizations
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Storage of Solid GS-493

Store solid GS-493 at +2°C to +8°C
Protect from light
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'
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Aliquoting and Storage of Stock Solution

Aliquot into single-use tubes

l

Store at -20°C for up to 3 months

Click to download full resolution via product page

Caption: Workflow for GS-493 Reconstitution and Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: GS-493 SHP2 Inhibitor].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545206#how-to-handle-gs-493-reconstitution-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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